Cas no 865719-14-8 (1-Cyclopropyl-5-fluoroindan-1-ol)

• Product Name: 1-Cyclopropyl-5-fluoroindan-1-ol
• CAS No: 865719-14-8
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 1072614
• PubChem ID: 53256741
• Update Time: 2025-08-04

1-Cyclopropyl-5-fluoroindan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-5-fluoroindan-1-ol
• AKOS027288949
• 865719-14-8
• ROTZXCUDCJEREJ-UHFFFAOYSA-N
• 1-cyclopropyl-5-fluoro-2,3-dihydroinden-1-ol
• 1-Cyclopropyl-5-fluoro-2,3-dihydro-1H-inden-1-ol
• 1-Cyclopropyl-5-fluoro-indan-1-ol
• SB85270
• SCHEMBL1349818

• MDL： MFCD18089280
• Inchi： 1S/C12H13FO/c13-10-3-4-11-8(7-10)5-6-12(11,14)9-1-2-9/h3-4,7,9,14H,1-2,5-6H2
• InChI Key： ROTZXCUDCJEREJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC2(C1CC1)O

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Cyclopropyl-5-fluoroindan-1-ol

Introduction to 1-Cyclopropyl-5-fluoroindan-1-ol (CAS No 865719-14-8)

The compound 1-Cyclopropyl-5-fluoroindan-1-ol (CAS No 865719-14-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the indanol class, characterized by its indane skeleton with a cyclopropyl group and a fluorine substituent at specific positions, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of indanols in drug discovery, particularly due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The cyclopropyl group attached to the indane structure introduces strain and rigidity, which can enhance the molecule's bioactivity and selectivity. Similarly, the fluorine substituent at the 5-position plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for medicinal chemistry applications.

Research published in 2023 has demonstrated that 1-Cyclopropyl-5-fluoroindan-1-ol exhibits potent inhibitory activity against several kinases, which are key players in various disease pathways such as cancer and inflammation. This finding underscores its potential as a lead compound for developing novel therapeutic agents. Furthermore, the compound's structural features make it amenable to further functionalization, enabling chemists to explore its versatility in creating derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, the preparation of 1-Cyclopropyl-5-fluoroindan-1-ol involves a multi-step process that typically includes cyclization reactions and selective fluorination. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making this compound more accessible for large-scale studies and preclinical testing.

The application of CAS No 865719-14-8 extends beyond pharmacology into materials science, where its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, leveraging its ability to absorb and emit light across a wide spectrum.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the molecular interactions of 1-Cyclopropyl-5-fluoroindan-1-ol, revealing its binding modes with target proteins at an atomic level. These findings are instrumental in guiding medicinal chemists toward optimizing the compound's bioavailability and minimizing off-target effects.

In conclusion, CAS No 865719-14-8, or 1-Cyclopropyl-5-fluoroindan-1-ol, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable asset in both academic research and industrial development.